1-(2,4-Difluorophenyl)-3-[(4-methylphenyl)sulfanyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(4-methylphenyl)sulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H13F2NO2S/c1-10-2-5-12(6-3-10)23-15-9-16(21)20(17(15)22)14-7-4-11(18)8-13(14)19/h2-8,15H,9H2,1H3
• InChI Key: IPEIHJHUEAQDKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2CC(=O)N(C2=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H13F2NO2S
• Molecular Weight: 333.4 g/mol

Description

1-(2,4-Difluorophenyl)-3-[(4-methylphenyl)sulfanyl]pyrrolidine-2,5-dione is a synthetic compound that has been studied for its potential to act as a therapeutic agent. This compound has been used in scientific research to explore its potential applications in the treatment of various diseases.

Scientific Research Applications

Efficient Synthesis Techniques

One significant application of this compound involves its role in the efficient synthesis of Nα-urethane-protected β- and γ-amino acids. The compound reacts in a Lossen-type reaction with primary alcohols to furnish corresponding Nα-urethane-protected β-alanine and γ-aminopropionic acid (GABA) with excellent yields and purities, showcasing its utility in an essentially "one-pot" procedure (Cal et al., 2012).

Synthesis of Heterocyclic Compounds

This compound also plays a crucial role in the synthesis of 2,5-disubstituted pyrroles and pyrrolidines by intramolecular cyclization of 6-amino-3-keto sulfones. This methodology provides a convenient way to generate both aromatic and saturated 2,5-disubstituted five-membered heterocyclic compounds, indicating its versatility in organic synthesis (Benetti et al., 2002).

Development of High-Performance Materials

The compound has been investigated for its potential in the development of transparent aromatic polyimides with high refractive indices and small birefringences, along with good thermomechanical stabilities. These materials are synthesized by the conventional two-step thermal polycondensation of derivatives of the compound, showing promise for applications in optoelectronic devices (Tapaswi et al., 2015).

Organic Electronics and Photovoltaic Applications

Another research application includes the design and synthesis of a bifluorenylidene-functionalized, H-shaped, small molecular non-fullerene electron acceptor for organic solar cells. The compound, featuring diketopyrrolopyrrole as terminal functionalities, demonstrated promising optoelectronic properties and high electron mobility, leading to an impressive efficiency in organic solar cells, highlighting its potential in renewable energy technologies (Gupta et al., 2017).